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Compound of Interest

Compound Name: Tetrabutylphosphonium bromide

Cat. No.: B147615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylphosphonium bromide (TBPB), identified by the CAS number 3115-68-2, is a

quaternary phosphonium salt with significant applications in various fields of chemical synthesis

and material science.[1] This guide provides a comprehensive overview of its properties,

synthesis, and key applications, with a focus on its role as a phase-transfer catalyst.

Chemical and Physical Properties
Tetrabutylphosphonium bromide is a white to off-white or pale yellow crystalline powder.[2] It

is recognized for its high thermal stability and solubility in many organic solvents, making it a

versatile reagent in diverse reaction conditions.[2]

Table 1: Physicochemical Properties of Tetrabutylphosphonium Bromide
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Property Value Reference

CAS Number 3115-68-2 [2]

Molecular Formula C₁₆H₃₆BrP [2][3]

Molecular Weight 339.33 g/mol [2][3]

Appearance
White to off-white or pale

yellow powder
[2]

Melting Point 100 - 103 °C [2]

Purity ≥ 98% (Assay by titration) [2]

Table 2: Spectral Data of Tetrabutylphosphonium Bromide

Spectral Data Description

¹H NMR Spectrum available

¹³C NMR Spectrum available

IR Spectrum available

Mass Spectrometry Spectrum available

Synthesis of Tetrabutylphosphonium Bromide
A general and straightforward method for the synthesis of tetrabutylphosphonium bromide
involves the reaction of tributylphosphine with an alkyl bromide.[4]

General Laboratory Synthesis Protocol
A general procedure involves heating an equimolar mixture of tributylphosphine and n-butyl

bromide.[4] The reaction is typically conducted at a temperature range of 100-120 °C for a

duration of 10-15 hours to yield the corresponding phosphonium bromide in high yields.[4]

Industrial Production Method
An industrial-scale synthesis has been described that involves a two-step process:[5]
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Synthesis of Tributylphosphine: This step starts with n-butyl bromide, magnesium, and

phosphorus trichloride in a tetrahydrofuran (THF) solvent.[5]

Formation of Tetrabutylphosphonium Bromide: The synthesized tributylphosphine is then

reacted with n-butyl bromide in the presence of acetonitrile as a solvent to produce

tetrabutylphosphonium bromide.[5]

Step 1: Tributylphosphine Synthesis

Step 2: Quaternization

n-Butyl Bromide

Grignard Reagent Formation

Magnesium

Phosphorus Trichloride

Reaction with PCl3

THF (solvent)

Tributylphosphine

Tributylphosphine

Reaction Mixture

n-Butyl Bromide Acetonitrile (solvent)

Tetrabutylphosphonium Bromide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://patents.google.com/patent/CN1847251A/en
https://www.benchchem.com/product/b147615?utm_src=pdf-body
https://www.benchchem.com/product/b147615?utm_src=pdf-body
https://patents.google.com/patent/CN1847251A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Diagram 1: Industrial Synthesis Workflow of Tetrabutylphosphonium Bromide.

Core Application: Phase-Transfer Catalysis
Tetrabutylphosphonium bromide is a highly effective phase-transfer catalyst (PTC).[1][2][6] It

facilitates reactions between reactants located in different immiscible phases, typically an

aqueous and an organic phase.[2][7] This catalytic action enhances reaction rates and yields,

making it invaluable in synthetic organic chemistry for the production of pharmaceuticals,

agrochemicals, and other specialty chemicals.[2]

Mechanism of Action
The mechanism of phase-transfer catalysis by tetrabutylphosphonium bromide involves the

phosphonium cation (P(C₄H₉)₄⁺) acting as a carrier for the reacting anion.

Ion Exchange: In the aqueous phase, the tetrabutylphosphonium cation exchanges its

bromide anion for the reactant anion (e.g., hydroxide, cyanide).

Phase Transfer: The resulting ion pair, being lipophilic due to the four butyl chains, migrates

from the aqueous phase to the organic phase.

Reaction: In the organic phase, the reactant anion is "naked" and highly reactive, readily

participating in the desired chemical transformation with the organic substrate.

Catalyst Regeneration: After the reaction, the phosphonium cation, now paired with the

leaving group anion, migrates back to the aqueous phase to repeat the catalytic cycle.
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Diagram 2: Mechanism of Phase-Transfer Catalysis.

Experimental Protocol: N-Alkylation of Indole
The following is a representative protocol for the N-alkylation of a heterocycle, such as indole,

using a tetrabutylphosphonium salt as a phase-transfer catalyst. This protocol is adapted from

procedures using other phase-transfer catalysts and may require optimization.[8]

Materials:

Indole

Benzyl bromide (or other alkylating agent)

Tetrabutylphosphonium bromide (catalyst)

Toluene

50% (w/w) aqueous sodium hydroxide
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Deionized water

Dichloromethane

Magnesium sulfate

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add indole

(1.0 eq), toluene (10 mL/mmol of substrate), and tetrabutylphosphonium bromide (0.05

eq).

With vigorous stirring, add the 50% aqueous sodium hydroxide solution (5.0 eq).

Add the alkylating agent (e.g., benzyl bromide, 1.2 eq) dropwise to the reaction mixture at

room temperature.

Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C).

Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion, cool the reaction mixture to room temperature and add deionized water to

dissolve any inorganic salts.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with dichloromethane (3 x 10 mL).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and evaporate the solvent to yield the crude product, which can be further purified by

column chromatography.
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Diagram 3: Experimental Workflow for N-Alkylation.
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Other Applications
Beyond its primary role as a phase-transfer catalyst, tetrabutylphosphonium bromide is

utilized in several other areas:

Synthesis of Ionic Liquids: It serves as a precursor for the synthesis of various ionic liquids.

[1]

Catalyst in Halogen Exchange Reactions: TBPB can catalyze the conversion of alkyl

chlorides to alkyl bromides.[1]

Biotechnology: In biochemical applications, it can be used as a reagent for the extraction and

purification of biomolecules like proteins and nucleic acids.[2]

Material Science: It finds applications in the synthesis of polymers and nanocomposites.[2]

Proteomics Research: Tetrabutylphosphonium bromide has been cited as a useful

synthetic reagent in proteomics research, likely for its properties in sample preparation and

separation.[9]

Safety and Handling
Tetrabutylphosphonium bromide is a hazardous substance and should be handled with

appropriate safety precautions. It is harmful if swallowed and toxic in contact with skin. It can

cause skin irritation and serious eye damage. May cause respiratory irritation. Personal

protective equipment, including gloves, safety goggles, and a lab coat, should be worn when

handling this chemical.

Biological Activity and Signaling Pathways
While some quaternary phosphonium salts have shown biological activities, including

antibacterial effects, there is no specific, well-documented biological signaling pathway directly

involving tetrabutylphosphonium bromide in the current scientific literature.[10] Its

application in drug development is primarily as a catalyst in the synthesis of active

pharmaceutical ingredients rather than as a therapeutic agent itself.

Conclusion
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Tetrabutylphosphonium bromide is a versatile and powerful chemical tool, particularly valued

for its efficacy as a phase-transfer catalyst. Its ability to facilitate reactions between immiscible

phases has made it a cornerstone in various synthetic processes. While its direct biological

interactions are not well-defined, its role in the synthesis of complex organic molecules,

including pharmaceuticals, underscores its importance for researchers and professionals in the

field of drug development. Proper handling and an understanding of its chemical properties are

essential for its safe and effective use in the laboratory and in industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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